Cas no 1956341-81-3 (4-(Aminomethyl)benzene-1,3-diol acetate salt)

• Product Name: 4-(Aminomethyl)benzene-1,3-diol acetate salt
• CAS No: 1956341-81-3
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 4728277
• Update Time: 2025-08-05

4-(Aminomethyl)benzene-1,3-diol acetate salt Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)benzene-1,3-diol acetate salt
• 4-(Aminomethyl)benzene-1,3-diol acetate salt
• 2,4-dihydroxybenzylamine acetate
• 4-(Aminomethyl)benzene-1,3-diol acetate

• Inchi： 1S/C7H9NO2.C2H4O2/c8-4-5-1-2-6(9)3-7(5)10;1-2(3)4/h1-3,9-10H,4,8H2;1H3,(H,3,4)
• InChI Key： FKELXWAEAPSEGE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CN)O.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 104

Additional information on 4-(Aminomethyl)benzene-1,3-diol acetate salt

4-(Aminomethyl)benzene-1,3-diol Acetate Salt: A Promising Compound in Modern Pharmaceutical Research

4-(Aminomethyl)benzene-1,3-diol acetate salt represents a unique molecular entity with significant potential in the field of pharmaceutical science. This compound, characterized by its CAS number 1956341-81-3, is a derivative of benzene-1,3-diol (hydroquinone) modified with an aminomethyl group and further stabilized through acetate salt formation. Recent advancements in medicinal chemistry have highlighted its multifaceted applications, from anti-inflammatory properties to antioxidant activity, positioning it as a candidate for novel therapeutic strategies.

The 4-(Aminomethyl)benzene-1,3-diol core structure is derived from hydroquinone, a well-known phenolic compound with established biological activities. The introduction of the aminomethyl functional group introduces new pharmacophore elements, enhancing its interaction with biological targets. The conversion to an acetate salt form improves solubility and stability, critical factors in drug development. This structural modification is particularly relevant in the context of targeted drug delivery systems, where controlled release and bioavailability are paramount.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the anti-inflammatory properties of 4-(Aminomethyl)benzene-1,3-diol acetate salt in murine models of colitis. The compound exhibited significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential in treating inflammatory bowel diseases. These findings align with the growing interest in small molecule therapeutics for chronic inflammatory conditions.

From a synthetic perspective, the preparation of 4-(Aminomethyl)benzene-1,3-diol acetate salt involves a multi-step process that includes the functionalization of hydroquinone with an aminomethyl group. This reaction typically employs amination protocols under controlled conditions to ensure stereochemical purity. The subsequent formation of the acetate salt is achieved through esterification, a reaction that is critical in modulating the compound's physicochemical properties. Such synthetic strategies are essential for optimizing the drug-like properties of the final product.

Advances in computational chemistry have further enhanced the understanding of 4-(Aminomethyl)benzene-1,3-diol acetate salt's interactions with biological systems. Molecular docking studies published in Frontiers in Pharmacology (2023) revealed that the compound exhibits high affinity for COX-2 and 5-LOX enzymes, key targets in the treatment of inflammatory disorders. These findings are particularly relevant in the development of selective COX-2 inhibitors, which aim to minimize gastrointestinal side effects associated with traditional NSAIDs.

The pharmacokinetic profile of 4-(Aminomethyl)benzene-1,3-diol acetate salt has been evaluated in preclinical studies, with promising results. Oral administration in rodent models showed rapid absorption and prolonged plasma half-life, attributes that are critical for therapeutic efficacy. The acetate salt form contributes to enhanced solubility, which is a key factor in improving bioavailability. These properties make the compound a strong candidate for further clinical development.

Recent research has also explored the antioxidant potential of 4-(Aminomethyl)benzene-1,3-diol acetate salt. A study published in Oxidative Medicine and Cellular Longevity (2023) demonstrated its ability to scavenge reactive oxygen species (ROS) in vitro, suggesting potential applications in neurodegenerative diseases and age-related disorders. These findings highlight the compound's versatility in addressing oxidative stress, a common pathological feature in numerous diseases.

From an environmental and safety standpoint, the acetate salt form of 4-(Aminomethyl)benzene-1,3-diol is considered to have lower toxicity compared to its free base counterpart. This is supported by in vitro toxicity studies that indicated minimal cytotoxicity toward mammalian cells. Such safety profiles are critical for the development of safe and effective therapeutics, particularly for long-term use in chronic conditions.

The structural diversity of 4-(Aminomethyl)benzene-1,3-diol acetate salt allows for the exploration of its potential in drug repurposing strategies. For instance, its anti-inflammatory activity has been compared to existing drugs like celecoxib, with preliminary data suggesting comparable efficacy in certain models. This opens avenues for comparative pharmacology studies that could identify novel therapeutic applications.

In conclusion, 4-(Aminomethyl)benzene-1,3-diol acetate salt represents a promising compound in modern pharmaceutical research. Its unique structural features and diverse biological activities position it as a candidate for further clinical investigations. As the field of medicinal chemistry continues to evolve, compounds like this will play a critical role in the development of innovative therapies for complex diseases.